Cas no 74440-20-3 (1,3-Butanedione,2-(1,3-dithiolan-2-ylidene)-1-phenyl-)

• Product Name: 1,3-Butanedione,2-(1,3-dithiolan-2-ylidene)-1-phenyl-
• CAS No: 74440-20-3
• MF: C₁₃H₁₂O₂S₂
• MW: 264.363181114197
• CID: 566040
• PubChem ID: 173283
• Update Time: 2025-04-19

1,3-Butanedione,2-(1,3-dithiolan-2-ylidene)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,2-(1,3-dithiolan-2-ylidene)-1-phenyl-
• 2-(1,3-dithiolan-2-ylidene)-1-phenyl-1,3-butanedione
• 2-(1,3-dithiolan-2-ylidene)-1-phenylbutane-1,3-dione
• SCHEMBL10615478
• 2-(1,3-dithian-2-ylidene)-1-phenylbutane-1,3-dione
• KZ-1026
• 1,3-Butanedione, 2-(1,3-dithiolan-2-ylidene)-1-phenyl-
• DTXSID20225450
• AKOS016034314
• 74440-20-3
• KZ 1026

• Inchi： 1S/C13H12O2S2/c1-9(14)11(13-16-7-8-17-13)12(15)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： JZPYFWUDLGQTDS-UHFFFAOYSA-N
• SMILES： S1/C(=C(/C(C)=O)\C(C2C=CC=CC=2)=O)/SCC1

Computed Properties

• Exact Mass: 264.02787197g/mol
• Monoisotopic Mass: 264.02787197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.304
• Boiling Point: 417.1°C at 760 mmHg
• Flash Point: 183.6°C
• Refractive Index: 1.643

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones